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Compound of Interest

Compound Name: Cyetpyrafen

Cat. No.: B12958598

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the effective dosage and
application of Cyetpyrafen for the control of the two-spotted spider mite, Tetranychus urticae.
The information is compiled from recent laboratory and field studies to guide experimental
design and application strategies.

Quantitative Data Summary

The following tables summarize the key quantitative data on the efficacy of Cyetpyrafen
against Tetranychus urticae.

Table 1: Laboratory Bioassay Data - Lethal Concentrations of Cyetpyrafen

Target Life Stage LC50 (mglL)
Adult Mites 0.226[1][2][3]
Eggs 0.082[1][2][3]

Table 2: Field Trial Data - Application Rates and Control Efficacy of Cyetpyrafen

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12958598?utm_src=pdf-interest
https://www.benchchem.com/product/b12958598?utm_src=pdf-body
https://www.benchchem.com/product/b12958598?utm_src=pdf-body
https://www.benchchem.com/product/b12958598?utm_src=pdf-body
https://www.researchgate.net/publication/381908769_Increasing_Cyetpyrafen_Spray_Volume_and_Ozone_Spray_Improves_the_Control_Effects_against_Two-Spotted_Spider_Mite_Tetranychus_urticae_in_Strawberries
https://pmc.ncbi.nlm.nih.gov/articles/PMC11244566/
https://pdfs.semanticscholar.org/64f6/4df50eb3ebf47e0afbcff09586461f55d724.pdf
https://www.researchgate.net/publication/381908769_Increasing_Cyetpyrafen_Spray_Volume_and_Ozone_Spray_Improves_the_Control_Effects_against_Two-Spotted_Spider_Mite_Tetranychus_urticae_in_Strawberries
https://pmc.ncbi.nlm.nih.gov/articles/PMC11244566/
https://pdfs.semanticscholar.org/64f6/4df50eb3ebf47e0afbcff09586461f55d724.pdf
https://www.benchchem.com/product/b12958598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12958598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Application Rate Control Efficacy (1 DAT) Control Efficacy (3 DAT)

Best control effect observed[2]

300 mL/ha 83.77%[2][4] 4]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature regarding
Cyetpyrafen's efficacy against Tetranychus urticae.

Laboratory Toxicity Bioassay

This protocol is designed to determine the median lethal concentration (LC50) of Cyetpyrafen
against Tetranychus urticae adults and eggs.

Materials:

e Cyetpyrafen technical grade or formulated product
e Tetranychus urticae colony (susceptible strain)
o Bean or strawberry leaf discs

e Petri dishes

e Agar

o Distilled water

o Surfactant (e.g., Triton X-100)

» Micropipettes

e Stereomicroscope

e Environmental growth chamber

Procedure:
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o Preparation of Leaf Discs: Prepare agar beds (e.g., 1-2% w/v) in petri dishes. Place leaf
discs (e.g., from bean or strawberry plants) onto the agar with the adaxial surface facing
down.

o Mite Infestation: Transfer a cohort of adult female Tetranychus urticae to the leaf discs. For
ovicidal assays, allow females to oviposit for a set period (e.g., 24 hours) and then remove
the adult mites, leaving the eggs.

o Preparation of Cyetpyrafen Solutions: Prepare a series of dilutions of Cyetpyrafen in
distilled water. A surfactant may be added to ensure uniform coverage. A control group
should be treated with distilled water and surfactant only.

o Application: Apply a fixed volume of each Cyetpyrafen dilution or the control solution to the
leaf discs using a micropipette or a small sprayer to ensure complete and uniform coverage.

 Incubation: Place the treated petri dishes in an environmental growth chamber under
controlled conditions (e.g., 25 + 1°C, 60-70% RH, and a specified photoperiod).

e Mortality Assessment:

o Adulticidal Assay: Assess adult mite mortality at specified time intervals (e.g., 24, 48, and
72 hours) post-treatment. Mites that are unable to move when prodded with a fine brush
are considered dead.

o Ovicidal Assay: Assess egg hatchability after a period corresponding to the normal
incubation time of the eggs under the experimental conditions. Unhatched eggs are
considered non-viable.

» Data Analysis: Correct the mortality data for control mortality using Abbott's formula. Perform
probit analysis to calculate the LC50 values and their 95% confidence intervals.[2]

Field Efficacy Trial

This protocol outlines a field trial to evaluate the efficacy of Cyetpyrafen for the control of
Tetranychus urticae in a crop setting, such as strawberries.

Materials:
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e Cyetpyrafen formulation

o Commercial sprayer (e.g., backpack sprayer, electrostatic sprayer)
o Water

e Adjuvant (if recommended)

e Plot markers

e Hand lens or stereomicroscope for mite counting

Procedure:

o Experimental Design: Select a field with a natural and uniform infestation of Tetranychus
urticae. Design the experiment using a randomized complete block design with multiple
replicates for each treatment.

e Treatments:
o Cyetpyrafen at the recommended application rate (e.g., 300 mL/ha).[2][4]
o Positive control (another registered acaricide).
o Negative control (water spray).

o Application: Apply the treatments using a calibrated sprayer to ensure uniform coverage of
the plant canopy. The spray volume should be optimized for the crop; for instance, increasing
spray volume from 900 to 1050 L/ha has been shown to improve control in strawberries.[1][2]

o Sampling: Before the application and at set intervals after treatment (e.g., 1, 3, 7, and 14
days), collect a random sample of leaves from each plot.

« Mite Population Assessment: Count the number of motile Tetranychus urticae (adults and
nymphs) on each sampled leaf using a hand lens or stereomicroscope.

o Efficacy Calculation: Calculate the percent control efficacy for each treatment at each
sampling date using a standard formula (e.g., Henderson-Tilton's formula) that accounts for
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population changes in the untreated control plots.

o Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to
determine significant differences between treatments.

Visualizations

The following diagrams illustrate key concepts related to the application and mode of action of

Cyetpyrafen.
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Caption: Experimental workflow for determining Cyetpyrafen efficacy.
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Caption: Cyetpyrafen's mode of action as a Complex Il inhibitor.

Resistance Management

The development of resistance to acaricides is a significant concern for the control of
Tetranychus urticae.[1][2] Strains of T. urticae with resistance to Cyetpyrafen have been
identified.[5] This resistance can be conferred by mutations in the target site or through
metabolic pathways.[6][7] To mitigate the risk of resistance, it is crucial to:

» Rotate Acaricides: Avoid the repeated and exclusive use of Cyetpyrafen. Instead, rotate its
use with acaricides that have different modes of action.

» Monitor Efficacy: Regularly monitor the efficacy of Cyetpyrafen applications in the field. A
decline in performance may indicate the development of resistance.

» Integrated Pest Management (IPM): Incorporate Cyetpyrafen into a broader IPM program
that includes biological control agents, cultural practices, and other non-chemical control
methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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